Cas no 1333998-21-2 (Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride)
Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Aprepitant Impurity 4 HCl
- (2R,3R)-2-[(1S)-1-[3,5-Bis(trifluoroMethyl)phenyl]ethoxy]-3-(4-fluorophenyl)Morpholine hydrochloride
- Aprepitant Impurity SM3FDY3-1
- 2S3R-S Aprepitant
- Aprepitant Impurity SM3FDY3-1 HCl
- Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride
- 1333998-21-2
- (2R,3R)-2-((S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholine hydrochloride
-
- Inchi: 1S/C20H18F7NO2.ClH/c1-11(13-8-14(19(22,23)24)10-15(9-13)20(25,26)27)30-18-17(28-6-7-29-18)12-2-4-16(21)5-3-12;/h2-5,8-11,17-18,28H,6-7H2,1H3;1H/t11-,17+,18+;/m0./s1
- InChI Key: DWCCMKXSGCKMJF-XPAAWDOWSA-N
- SMILES: [C@H]1(O[C@H](C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)C)OCCN[C@@H]1C1=CC=C(F)C=C1.[H]Cl
Computed Properties
- Exact Mass: 473.0992537g/mol
- Monoisotopic Mass: 473.0992537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 526
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D299770-1mg |
Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride |
1333998-21-2 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | D299770-10mg |
Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride |
1333998-21-2 | 10mg |
$1499.00 | 2023-05-18 |
Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride
Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride and CAS No. 1333998-21-2: A Comprehensive Overview
Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and therapeutic applications. This compound, identified by the CAS number CAS No. 1333998-21-2, has garnered considerable attention due to its role in the development of innovative treatments for various medical conditions. The intricate chemical framework of this molecule contributes to its efficacy and specificity in biological systems.
The chemical structure of Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride incorporates a triazolone moiety and a methyl group at the 5-position, which are critical for its pharmacological properties. The presence of stereocenters at the 2R and 3R positions enhances its binding affinity to biological targets. This detailed structural composition has been extensively studied to optimize its pharmacokinetic and pharmacodynamic profiles.
In recent years, significant advancements have been made in understanding the mechanisms of action of Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride. Research has highlighted its role as a potent antagonist of the neurokinin-1 receptor (NK1 receptor), which is pivotal in the treatment of chemotherapy-induced nausea and vomiting (CINV). The compound's ability to selectively block the NK1 receptor has made it a cornerstone in anti-emetic therapies.
One of the most compelling aspects of Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride is its high affinity and selectivity for the NK1 receptor. This selectivity minimizes side effects associated with broader-spectrum drugs, making it a preferred choice for patients undergoing chemotherapy. Furthermore, its hydrochloride salt form enhances solubility and bioavailability, ensuring more effective drug delivery.
The development of Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride has been influenced by cutting-edge research methodologies in medicinal chemistry. Techniques such as computational modeling and high-throughput screening have played a crucial role in optimizing its structure for maximal efficacy. These advancements have not only improved the compound's therapeutic potential but also paved the way for similar molecules with enhanced properties.
Current clinical trials are exploring the potential applications of Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride in treating other conditions beyond CINV. Preliminary studies suggest that it may have applications in managing pain syndromes and preventing emesis associated with radiotherapy. These findings underscore the compound's versatility and highlight its potential as a multifaceted therapeutic agent.
The synthesis of Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride involves complex chemical processes that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic techniques ensures high yield and purity of the final product. This meticulous approach is essential for meeting regulatory standards and ensuring patient safety.
Regulatory agencies have stringent requirements for pharmaceutical compounds like Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride due to their critical role in patient care. Compliance with Good Manufacturing Practices (GMP) is mandatory to ensure consistent quality and efficacy. The rigorous testing protocols applied during development and production phases guarantee that patients receive safe and effective treatments.
The future prospects for Des-1,2,4-triazol-3-one-5-methyl (2R,3R,
1333998-21-2 (Des-1,2,4-triazol-3-one-5-methyl (2R,3R,2-(S))-Aprepitant Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)